Cas no 1210474-89-7 (methyl 2-acetyl-5-chlorobenzoate)

• Product Name: methyl 2-acetyl-5-chlorobenzoate
• CAS No: 1210474-89-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 4577845
• PubChem ID: 59227429
• Update Time: 2025-05-20

methyl 2-acetyl-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetyl-5-chlorobenzoate

• Inchi： 1S/C10H9ClO3/c1-6(12)8-4-3-7(11)5-9(8)10(13)14-2/h3-5H,1-2H3
• InChI Key： GRIZRWIVKZXLBP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 2-acetyl-5-chlorobenzoate

Comprehensive Analysis of Methyl 2-Acetyl-5-Chlorobenzoate (CAS No. 1210474-89-7): Properties, Applications, and Industry Trends

Methyl 2-acetyl-5-chlorobenzoate (CAS No. 1210474-89-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated aromatic ester combines a benzoate backbone with an acetyl substituent, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing novel active pharmaceutical ingredients (APIs), particularly in anti-inflammatory and antimicrobial drug candidates.

The compound’s molecular structure, characterized by the methyl ester group at position 1 and the acetyl moiety at position 2, allows for selective modifications. Researchers are exploring its reactivity in cross-coupling reactions, a hot topic in green chemistry forums. With the rise of sustainable synthesis methods, methyl 2-acetyl-5-chlorobenzoate has been investigated as a precursor for biodegradable materials, aligning with the global push for eco-friendly chemical processes.

Analytical techniques like HPLC and GC-MS are critical for quality control of CAS 1210474-89-7, ensuring purity levels above 98% for industrial applications. The compound’s solubility profile (soluble in organic solvents like DCM and THF but insoluble in water) makes it suitable for catalytic reactions. A 2023 study published in the Journal of Organic Chemistry emphasized its role in optimizing palladium-catalyzed transformations, a trending subject in AI-driven reaction prediction tools.

Market demand for methyl 2-acetyl-5-chlorobenzoate is rising, driven by its utility in flavor and fragrance industries. Its chloro-substituted aromatic core contributes to stability, while the ester group enables derivatization into high-value compounds. Regulatory compliance with REACH and FDA guidelines remains a key focus, as evidenced by frequent searches for "CAS 1210474-89-7 safety data sheets" on chemical databases.

Innovations in continuous flow chemistry have further amplified interest in this compound. A 2024 patent application disclosed its use in microreactor systems to enhance yield and reduce waste—a response to the industry’s shift toward circular economy principles. Additionally, computational chemists are modeling its electronic properties to predict reactivity, addressing common queries about "QSAR studies for chlorobenzoates."

Storage recommendations for methyl 2-acetyl-5-chlorobenzoate include protection from moisture and UV light, reflecting broader concerns about chemical stability in supply chains. As synthetic biology advances, engineered enzymes capable of modifying such benzoate derivatives are being developed, merging traditional chemistry with biocatalysis—a trending intersection in life sciences.

In conclusion, CAS 1210474-89-7 exemplifies how niche intermediates can drive innovation across sectors. From drug discovery to green chemistry, its applications resonate with contemporary priorities like carbon footprint reduction and precision synthesis. Ongoing research will likely uncover new roles for this compound, particularly in high-throughput screening platforms and material science.